![molecular formula C9H13FN4O B2841962 4-Amino-N-cyclopropyl-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide CAS No. 2101199-51-1](/img/structure/B2841962.png)
4-Amino-N-cyclopropyl-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-Amino-N-cyclopropyl-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide, commonly known as AZD-6482, is a potent and selective inhibitor of the enzyme soluble epoxide hydrolase (sEH). sEH is an enzyme that catalyzes the hydrolysis of epoxyeicosatrienoic acids (EETs), which are important signaling molecules involved in various physiological processes. AZD-6482 has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, cardiovascular diseases, and cancer.
Mechanism of Action
AZD-6482 inhibits the activity of 4-Amino-N-cyclopropyl-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide, thereby increasing the levels of EETs in the body. EETs have been shown to have various physiological effects, including vasodilation, anti-inflammatory, and anti-cancer properties. By inhibiting this compound, AZD-6482 enhances the beneficial effects of EETs, leading to potential therapeutic benefits.
Biochemical and Physiological Effects:
AZD-6482 has been shown to have various biochemical and physiological effects in preclinical studies. These include reducing inflammation, improving endothelial function, and inhibiting tumor growth. AZD-6482 has also been shown to reduce blood pressure and improve insulin sensitivity in animal models.
Advantages and Limitations for Lab Experiments
AZD-6482 has several advantages as a research tool. It is a potent and selective inhibitor of 4-Amino-N-cyclopropyl-1-(2-fluoroethyl)-1H-pyrazole-5-carboxamide, making it a valuable tool for studying the role of this compound and EETs in various physiological processes. However, AZD-6482 has some limitations as well. It has a relatively short half-life and requires frequent dosing, which can be challenging in some experimental settings.
Future Directions
There are several potential future directions for research on AZD-6482. These include further studies on its safety and efficacy in humans, as well as its potential therapeutic applications in various diseases. Additionally, studies on the pharmacokinetics and pharmacodynamics of AZD-6482 may help to optimize dosing and improve its efficacy as a therapeutic agent. Finally, further studies on the mechanisms of action of AZD-6482 may help to identify new targets for drug development in various diseases.
Synthesis Methods
The synthesis of AZD-6482 involves several steps, starting from the reaction of 2-fluoroethylamine with 4-chloro-1-cyclopropyl-1H-pyrazole-5-carboxylic acid, followed by the conversion of the resulting intermediate to the final product using appropriate reagents and conditions. The synthesis of AZD-6482 has been described in detail in several research articles.
Scientific Research Applications
AZD-6482 has been extensively studied for its potential therapeutic applications in various diseases, including inflammation, cardiovascular diseases, and cancer. In preclinical studies, AZD-6482 has been shown to reduce inflammation, improve endothelial function, and inhibit tumor growth. Several clinical trials are currently underway to evaluate the safety and efficacy of AZD-6482 in humans.
properties
IUPAC Name |
4-amino-N-cyclopropyl-2-(2-fluoroethyl)pyrazole-3-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H13FN4O/c10-3-4-14-8(7(11)5-12-14)9(15)13-6-1-2-6/h5-6H,1-4,11H2,(H,13,15) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MFQJBXKQZJRBKT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1NC(=O)C2=C(C=NN2CCF)N |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H13FN4O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.22 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.